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Compound of Interest

Compound Name: ML399

Cat. No.: B609167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on managing the poor

aqueous solubility of ML399, a potent inhibitor of the menin-Mixed Lineage Leukemia (MLL)

interaction. This guide offers troubleshooting protocols, frequently asked questions (FAQs), and

detailed experimental procedures to facilitate the successful use of ML399 in your research.

Introduction to ML399
ML399 is a small molecule inhibitor targeting the protein-protein interaction between menin and

MLL, a critical driver in certain types of leukemia.[1][2][3] While a valuable tool for in vitro and in

vivo studies, its hydrophobic nature presents a significant challenge in aqueous solutions, often

leading to precipitation and inaccurate experimental results. This guide will equip you with the

necessary information to overcome these solubility hurdles.

Quantitative Solubility Data
Understanding the solubility limits of ML399 in various solvents and buffers is crucial for proper

experimental design. The following table summarizes the available quantitative data.
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Solvent/Buffer
System

Temperature pH Solubility

Dimethyl Sulfoxide

(DMSO)
Room Temperature N/A Up to 40 mM[4]

Phosphate Buffered

Saline (PBS)
Room Temperature 7.4 86.9 ± 8.2 μM[4]

Cell Culture Media

(e.g., DMEM, RPMI-

1640)

37°C ~7.4

Data not publicly

available; solubility is

expected to be low. It

is recommended to

maintain a final DMSO

concentration of ≤

0.5%.

Common Biological

Buffers (e.g., Tris-HCl,

HEPES)

Room Temperature ~7.4

Data not publicly

available; solubility is

expected to be low.

Experimental Protocols
Preparation of ML399 Stock Solution
Objective: To prepare a concentrated stock solution of ML399 in an appropriate organic

solvent.

Materials:

ML399 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
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Procedure:

Allow the ML399 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Weigh the desired amount of ML399 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous, sterile DMSO to achieve the desired stock

concentration (e.g., 10 mM, 20 mM, or up to 40 mM).

Vortex the solution thoroughly until the ML399 is completely dissolved. Gentle warming in a

37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure no particulate matter remains.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the stock solution aliquots at -20°C or -80°C, protected from light.

Preparation of Aqueous Working Solutions from DMSO
Stock
Objective: To prepare diluted working solutions of ML399 in aqueous buffers or cell culture

media for in vitro assays, minimizing precipitation.

Materials:

ML399 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS) or cell culture medium, pre-warmed to the experimental

temperature (e.g., 37°C for cell-based assays)

Sterile conical or microcentrifuge tubes

Vortex mixer or calibrated pipettes for mixing

Procedure:
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Thaw an aliquot of the ML399 DMSO stock solution at room temperature.

Crucial Step: Serial Dilution. To avoid "solvent shock" and precipitation, perform a serial or

intermediate dilution of the DMSO stock into the pre-warmed aqueous buffer or medium.

Method A (Serial Dilution): Prepare a series of dilutions (e.g., 1:10) in the aqueous buffer

or medium until the final desired concentration is reached. Vortex or mix thoroughly

between each dilution step.

Method B (Intermediate Dilution): Prepare an intermediate dilution of the DMSO stock in a

small volume of the aqueous buffer or medium. For example, add 1 µL of a 10 mM DMSO

stock to 99 µL of medium to make a 100 µM intermediate solution. Then, use this

intermediate solution to prepare the final working concentrations.

Final DMSO Concentration: Ensure the final concentration of DMSO in your experimental

setup is as low as possible, ideally ≤ 0.5%, to avoid solvent-induced cytotoxicity. Some cell

lines may be more sensitive, so it is recommended to perform a vehicle control to assess the

effect of DMSO on your specific cells.

Visually inspect the final working solution for any signs of precipitation (cloudiness or visible

particles) before adding it to your experimental system.

Use the freshly prepared working solutions immediately for best results. Avoid storing diluted

aqueous solutions of ML399 for extended periods.
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Stock Solution Preparation

Working Solution Preparation

Experimental Assay

ML399 Powder

Concentrated Stock
(e.g., 10-40 mM in DMSO)

Dissolve

Anhydrous DMSO

Intermediate Dilution
(e.g., 100 µM)

Serially Dilute

Pre-warmed Aqueous Buffer
or Cell Culture Medium

Final Working Solution
(e.g., 10 µM with ≤0.5% DMSO)

Final Dilution

Cell-based or Biochemical Assay

Add to Experiment

Nucleus

Menin
MLL ComplexBinds to

MLL Fusion Protein

Target Genes
(e.g., HOXA9, MEIS1)

Activates Transcription LeukemogenesisDrives

ML399 Inhibits Interaction with MLL
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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